Cas no 71566-03-5 (1,2,4-Oxadiazole, 5-(3,5-dimethoxyphenyl)-3-methyl-)

• Product Name: 1,2,4-Oxadiazole, 5-(3,5-dimethoxyphenyl)-3-methyl-
• CAS No: 71566-03-5
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 545374
• PubChem ID: 12569659
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 5-(3,5-dimethoxyphenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-(3,5-dimethoxyphenyl)-3-methyl-
• 5-(3,5-dimethoxyphenyl)-3-methyl-1,2,4-oxadiazole
• DTXSID20502899
• 71566-03-5
• SCHEMBL10094731

• Inchi： 1S/C11H12N2O3/c1-7-12-11(16-13-7)8-4-9(14-2)6-10(5-8)15-3/h4-6H,1-3H3
• InChI Key： OIRKOLHRHYSDTI-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C=C(C=2)OC)OC)=NC(C)=N1

Computed Properties

• Exact Mass: 220.08486
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 57.38